Cas no 61668-25-5 (1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl-)
61668-25-5 structure
Product Name:1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl-
CAS No:61668-25-5
MF:C23H17NO5
MW:387.384786367416
CID:470749
PubChem ID:12328901
Update Time:2025-04-19
1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl-
- 2-benzoyl-4-(4-nitrophenyl)-1-phenylbutane-1,4-dione
- DTXSID40490148
- 61668-25-5
-
- Inchi: 1S/C23H17NO5/c25-21(16-11-13-19(14-12-16)24(28)29)15-20(22(26)17-7-3-1-4-8-17)23(27)18-9-5-2-6-10-18/h1-14,20H,15H2
- InChI Key: ALRNKQIRJHDJFX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)CC(C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 387.11071
- Monoisotopic Mass: 387.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 97Ų
Experimental Properties
- PSA: 94.35
1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
61668-25-5 (1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl-) Related Products
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